Cas no 1396966-74-7 (2-amino-3-(propylsulfanyl)propanoic acid hydrochloride)

• Product Name: 2-amino-3-(propylsulfanyl)propanoic acid hydrochloride
• CAS No: 1396966-74-7
• MF: C₆H₁₄ClNO₂S
• MW: 199.69885969162
• CID: 4596957
• Update Time: 2025-10-30

2-amino-3-(propylsulfanyl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(propylsulfanyl)propanoic acid hydrochloride

• Inchi： 1S/C6H13NO2S.ClH/c1-2-3-10-4-5(7)6(8)9;/h5H,2-4,7H2,1H3,(H,8,9);1H
• InChI Key： LVVXRLFIQQTMSV-UHFFFAOYSA-N
• SMILES： C(N)(C(=O)O)CSCCC.Cl

Additional information on 2-amino-3-(propylsulfanyl)propanoic acid hydrochloride

Research Brief on 2-amino-3-(propylsulfanyl)propanoic acid hydrochloride (CAS: 1396966-74-7)

2-amino-3-(propylsulfanyl)propanoic acid hydrochloride (CAS: 1396966-74-7) is a synthetic amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique propylsulfanyl side chain, has been investigated for its potential applications in drug development, particularly in the modulation of metabolic pathways and enzyme inhibition. Recent studies have explored its role as a precursor in the synthesis of bioactive molecules and its interactions with biological targets, making it a subject of interest for researchers aiming to develop novel therapeutic agents.

One of the key areas of research involving 2-amino-3-(propylsulfanyl)propanoic acid hydrochloride is its potential as a building block for peptidomimetics and small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of cysteine protease inhibitors, which are relevant for treating diseases such as cancer and parasitic infections. The study highlighted the compound's ability to form stable interactions with the active sites of target enzymes, thereby enhancing inhibitory potency. This finding underscores the compound's versatility in medicinal chemistry applications.

In addition to its role in enzyme inhibition, recent research has also investigated the pharmacokinetic properties of 2-amino-3-(propylsulfanyl)propanoic acid hydrochloride. A preclinical study conducted in 2024 evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles in rodent models. The results indicated favorable bioavailability and minimal toxicity, suggesting its potential as a lead compound for further optimization. These findings are particularly promising for the development of orally administered drugs, where bioavailability is a critical factor.

Another notable application of this compound lies in its use as a chiral auxiliary in asymmetric synthesis. Researchers have leveraged its stereochemical properties to facilitate the production of enantiomerically pure pharmaceuticals, a process that is often challenging in drug development. A recent publication in Organic Letters detailed a novel synthetic route utilizing 2-amino-3-(propylsulfanyl)propanoic acid hydrochloride to achieve high enantioselectivity in the synthesis of beta-amino acids, which are important components of several clinically used drugs.

Despite these advancements, challenges remain in the large-scale production and formulation of 2-amino-3-(propylsulfanyl)propanoic acid hydrochloride. Current synthesis methods often involve multi-step processes with moderate yields, prompting ongoing research into more efficient catalytic approaches. Additionally, further studies are needed to fully elucidate its mechanism of action in various biological systems and to explore its potential in combination therapies.

In conclusion, 2-amino-3-(propylsulfanyl)propanoic acid hydrochloride (CAS: 1396966-74-7) represents a promising candidate for multiple applications in chemical biology and pharmaceutical research. Its unique structural features and demonstrated bioactivity make it a valuable tool for drug discovery and development. Future research should focus on optimizing its synthetic routes, expanding its therapeutic applications, and addressing any remaining pharmacokinetic or safety concerns to fully realize its potential in the clinic.